2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95%
Overview
Description
2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% (2C5TFP95) is a chemical compound with a wide range of applications in scientific research. It is a phenolic compound that has been used in various fields including organic synthesis, pharmaceuticals, and biochemistry. It is an important reagent for the synthesis of organic molecules and has been used in a variety of reactions. In
Scientific Research Applications
2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, pharmaceuticals, and biochemicals. It has also been used in the synthesis of a variety of compounds, including polymers, dyes, and catalysts. In addition, it has been used in the synthesis of antibiotics, antifungals, and antivirals.
Mechanism of Action
2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% acts as a nucleophile in organic reactions. It attacks the electrophilic carbon atoms of organic molecules and forms a covalent bond with them. This covalent bond is then broken by the addition of a proton, resulting in the formation of a new molecule. This process is known as nucleophilic substitution.
Biochemical and Physiological Effects
2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and antioxidant properties. In addition, it has been shown to have anticonvulsant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize and is available in a variety of purity levels. In addition, it is relatively stable and has a low toxicity. However, it is also a strong acid and can cause skin and eye irritation. Therefore, it is important to take proper safety precautions when handling it.
Future Directions
The potential future applications of 2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% are numerous. It could be used in the development of new drugs and treatments for various diseases. It could also be used in the synthesis of new materials, such as plastics and polymers. In addition, it could be used in the development of new catalysts and catalytic processes. Finally, it could be used in the development of new analytical techniques.
Synthesis Methods
2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95% can be synthesized through a variety of methods. One method involves the reaction of 4-trifluoromethylphenol with sodium cyanide in an aqueous solution. This reaction produces a product that is 95% pure 2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95%. Another method involves the reaction of 4-trifluoromethylphenol with potassium cyanide in an aqueous solution. This reaction produces a product that is 98% pure 2-Cyano-5-(4-trifluoromethylphenyl)phenol, 95%.
properties
IUPAC Name |
2-hydroxy-4-[4-(trifluoromethyl)phenyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3NO/c15-14(16,17)12-5-3-9(4-6-12)10-1-2-11(8-18)13(19)7-10/h1-7,19H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPTXYCIWFVABIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)C#N)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30684897 |
Source
|
| Record name | 3-Hydroxy-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30684897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261859-38-4 |
Source
|
| Record name | 3-Hydroxy-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30684897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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